Cas no 851330-18-2 (7-amino-1H-3,1-benzothiazine-2,4-dithione)

7-amino-1H-3,1-benzothiazine-2,4-dithione structure
851330-18-2 structure
Product name:7-amino-1H-3,1-benzothiazine-2,4-dithione
CAS No:851330-18-2
MF:C8H6N2S3
MW:226.341637134552
CID:2807610
PubChem ID:71406410

7-amino-1H-3,1-benzothiazine-2,4-dithione Chemical and Physical Properties

Names and Identifiers

    • 851330-18-2
    • DTXSID20827019
    • 7-Amino-2H-3,1-benzothiazine-2,4(1H)-dithione
    • 7-amino-1H-3,1-benzothiazine-2,4-dithione
    • Inchi: InChI=1S/C8H6N2S3/c9-4-1-2-5-6(3-4)10-8(12)13-7(5)11/h1-3H,9H2,(H,10,12)
    • InChI Key: JNDMTKGKDICUEH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 225.96931172Da
  • Monoisotopic Mass: 225.96931172Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 128Ų
  • XLogP3: 2.1

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